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Compound of Interest

Compound Name: Emavusertib Mesylate

CAS No.: 2376399-40-3

Cat. No.: B15610265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Emavusertib mesylate (CA-4948) is a potent, orally bioavailable small molecule inhibitor

targeting both Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) and FMS-like Tyrosine

Kinase 3 (FLT3).[1][2][3] Its dual-inhibitory mechanism has shown promise in the treatment of

various hematologic malignancies, particularly those harboring mutations in MYD88,

spliceosome components (SF3B1, U2AF1), or FLT3.[4][5][6][7] This guide provides a

comprehensive comparison of the cross-reactivity profile of Emavusertib with other notable

IRAK4 and FLT3 inhibitors, supported by available experimental data.

Kinase Selectivity Profile: A Quantitative
Comparison
The specificity of a kinase inhibitor is a critical determinant of its therapeutic index, influencing

both efficacy and off-target toxicities. The following tables summarize the available quantitative

data on the kinase selectivity of Emavusertib and its key competitors. It is important to note that

the data are compiled from various sources and experimental conditions, which may affect

direct comparability.
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Table 1: Cross-Reactivity Profile of Emavusertib Mesylate

Target Kinase IC50/Ki (nM)

Other
Significantly
Inhibited
Kinases (≥50%
inhibition @ 1
µM)

Kinase Panel
Size

Assay Type

IRAK4 31.7, 57[2][8]

CLK1, CLK2,

CLK4, FLT3,

DYRK1A,

DYRK1B, TrkA,

TrkB, Haspin,

NEK11[8]

329
TR-FRET,

Kinome Panel[8]

FLT3
Potent

Inhibition[1][2]
See above 329 Kinome Panel[8]

Table 2: Comparative Cross-Reactivity Profiles of Other IRAK4 Inhibitors
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Inhibitor
Primary
Target

IC50/Ki (nM)

Other
Notable
Inhibited
Kinases

Kinase
Panel Size

Assay Type

Zimlovisertib

(PF-

06650833)

IRAK4 0.2[9][10]

IRAK1,

MNK2,

LRRK2,

CLK4, CK1γ1

(>70%

inhibition @

200 nM)[9]

278 Radiometric

Zabedosertib

(BAY1834845

)

IRAK4

8, 212 (at

1mM ATP)

[11][12]

High

selectivity;

FLT3

monitored for

selectivity[11]

KINOMEscan

Competition

Binding

Assay

ND-2158 IRAK4 Ki = 1.3[8]
Highly

selective[13]
334

Radioisotope-

based

ND-2110 IRAK4 Ki = 7.5[14]
Highly

selective[14]
334

Radioisotope-

based

Table 3: Comparative Cross-Reactivity Profiles of Selected FLT3 Inhibitors
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Inhibitor
Primary
Target

IC50/Kd
(nM)

Other
Notable
Inhibited
Kinases

Kinase
Panel Size

Assay Type

Quizartinib FLT3 Kd = 3.3[15]

KIT (Kd <10

nM); 7 others

with Kd <100

nM[15]

404

Competition

Binding

Assay

Midostaurin Multi-kinase
FLT3 (Kd = 6-

15)[16]

Broad

activity; 54

kinases with

Kd <100

nM[17]

>50% of

kinome

Binding

Affinity Assay

Gilteritinib FLT3, AXL
FLT3-ITD

(~1)[18]

ALK, ROS1;

Weaker

activity

against c-

KIT[19][20]

468 KINOMEscan

Sorafenib Multi-kinase FLT3 (57)

Raf-1 (6), B-

Raf (20),

VEGFR2

(90),

VEGFR3

(15),

PDGFRβ

(20), c-Kit

(58)

402

Competition

Binding

Assay

Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the biological context and the methodologies used to

assess kinase inhibitor selectivity, the following diagrams illustrate the IRAK4 signaling pathway

and a general workflow for kinase profiling.
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Figure 1: Simplified IRAK4 Signaling Pathway.
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Figure 2: General Experimental Workflow for Kinase Profiling.

Experimental Protocols
The determination of a kinase inhibitor's cross-reactivity profile is typically achieved through

large-scale screening against a panel of purified kinases. While specific protocols vary between

providers (e.g., Eurofins DiscoverX KINOMEscan®, Reaction Biology HotSpot℠), the general

principles are outlined below.

1. Radiometric Kinase Assay (e.g., HotSpot℠)

Objective: To measure the enzymatic activity of a kinase by quantifying the incorporation of a

radiolabeled phosphate from [γ-³³P]ATP onto a substrate.

Methodology:

A reaction mixture containing the purified kinase, a specific substrate (protein or peptide),

and the test compound at various concentrations is prepared in an assay buffer.

The kinase reaction is initiated by the addition of [γ-³³P]ATP.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15610265/docs?utm_src=pdf-body-img#emavusertib-mesylate-a-comparative-guide-to-its-cross-reactivity-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction is allowed to proceed for a defined period at a controlled temperature (e.g.,

30°C).

The reaction is stopped, and the radiolabeled substrate is separated from the unreacted

[γ-³³P]ATP, often by capturing the substrate on a filter membrane.

The amount of radioactivity incorporated into the substrate is quantified using a

scintillation counter.

The percentage of kinase inhibition is calculated relative to a vehicle control (e.g., DMSO),

and IC50 values are determined from dose-response curves.

2. Competition Binding Assay (e.g., KINOMEscan®)

Objective: To quantify the binding affinity of a test compound to a panel of kinases.

Methodology:

A proprietary kinase-tagged phage is incubated with the test compound and an

immobilized ligand that binds to the active site of the kinase.

The test compound competes with the immobilized ligand for binding to the kinase.

The amount of kinase-tagged phage bound to the immobilized ligand is quantified using

quantitative PCR (qPCR) of the phage DNA tag.

The results are typically reported as the percentage of the control (DMSO), where a lower

percentage indicates stronger binding of the test compound to the kinase. Dissociation

constants (Kd) can be derived from these measurements.

3. TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Assay

Objective: To measure kinase activity by detecting the phosphorylation of a substrate using a

fluorescence-based method.

Methodology:
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A reaction containing the kinase, a biotinylated substrate peptide, ATP, and the test

compound is prepared.

After the kinase reaction, a detection mixture containing a europium-labeled anti-phospho-

specific antibody and an allophycocyanin (APC)-labeled streptavidin is added.

If the substrate is phosphorylated, the antibody binds, bringing the europium donor and

the APC acceptor into close proximity, resulting in a FRET signal upon excitation.

The TR-FRET signal is measured on a compatible plate reader, and the IC50 value is

determined. The IC50 for Emavusertib against IRAK4 was determined using a TR-FRET

assay.[8]

Conclusion
Emavusertib Mesylate is a potent dual inhibitor of IRAK4 and FLT3. While it exhibits high

selectivity for IRAK4 over the closely related IRAK1, kinome-wide screening reveals inhibitory

activity against several other kinases at micromolar concentrations.[3][8] Compared to multi-

targeted FLT3 inhibitors like Midostaurin and Sorafenib, Emavusertib appears to have a more

focused off-target profile. However, second-generation FLT3 inhibitors such as Quizartinib and

Gilteritinib demonstrate higher selectivity for FLT3. Among the IRAK4 inhibitors, Emavusertib's

potency is comparable to or slightly less than that of Zimlovisertib and the ND-series inhibitors.

The clinical implications of Emavusertib's cross-reactivity profile are under investigation.

Inhibition of kinases such as the CLK family may contribute to its overall anti-cancer activity, but

could also be associated with off-target effects. A thorough understanding of this profile is

essential for the rational design of clinical trials and the development of effective combination

therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Emavusertib Mesylate: A Comparative Guide to its
Cross-Reactivity Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610265/docs#emavusertib-mesylate-a-
comparative-guide-to-its-cross-reactivity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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